Cas no 90485-18-0 (1-(4-Bromophenyl)propan-1-amine Hydrochloride)

1-(4-Bromophenyl)propan-1-amine Hydrochloride structure
90485-18-0 structure
Product Name:1-(4-Bromophenyl)propan-1-amine Hydrochloride
CAS No:90485-18-0
MF:C9H13BrClN
MW:250.563220739365
MDL:MFCD10686922
CID:3031511
PubChem ID:43810652
Update Time:2025-09-27

1-(4-Bromophenyl)propan-1-amine Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-(4-bromophenyl)propan-1-amine hydrochloride
    • 1-(4-bromophenyl)propan-1-amine HCl
    • Benzenemethanamine, 4-bromo-α-ethyl-, hydrochloride (9CI)
    • Benzylamine, p-bromo-α-ethyl-, hydrochloride (7CI)
    • 1-(4-BROMOPHENYL)PROPAN-1-AMINEHCL
    • 1-(4-bromophenyl)propan-1-amine;hydrochloride
    • MFCD10686922
    • 90485-18-0
    • SCHEMBL4934399
    • CS-0197489
    • N12584
    • EN300-36611
    • BS-46310
    • SB44548
    • 1-(4-Bromophenyl)propan-1-amine Hydrochloride
    • MDL: MFCD10686922
    • Inchi: 1S/C9H12BrN.ClH/c1-2-9(11)7-3-5-8(10)6-4-7;/h3-6,9H,2,11H2,1H3;1H
    • InChI Key: KTHQPQZHRFCWEX-UHFFFAOYSA-N
    • SMILES: Cl.BrC1C=CC(C(CC)N)=CC=1

Computed Properties

  • Exact Mass: 248.99199g/mol
  • Monoisotopic Mass: 248.99199g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 108
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26Ų

1-(4-Bromophenyl)propan-1-amine Hydrochloride Security Information

1-(4-Bromophenyl)propan-1-amine Hydrochloride Pricemore >>

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1-(4-Bromophenyl)propan-1-amine Hydrochloride Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Magnesium Solvents: Tetrahydrofuran
1.2 -
1.3 Reagents: Ammonium chloride
2.1 Reagents: Hydrochloric acid Solvents: Water
2.2 Reagents: Sodium hydroxide
Reference
Synthesis of α-arylalkylamines by addition of Grignard reagents to N-(diethoxyphosphoryl)aldimines
Zwierzak, Andrzej; et al, Synthesis, 1999, (6), 930-934

Production Method 2

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Water
1.2 Reagents: Sodium hydroxide
Reference
Synthesis of α-arylalkylamines by addition of Grignard reagents to N-(diethoxyphosphoryl)aldimines
Zwierzak, Andrzej; et al, Synthesis, 1999, (6), 930-934

1-(4-Bromophenyl)propan-1-amine Hydrochloride Preparation Products

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